2-(2,4-Difluoro-3-methoxyphenyl)ethanamine
Overview
Description
“2-(2,4-Difluoro-3-methoxyphenyl)ethanamine” is a chemical compound with the molecular formula C8H9F2N . It has a molecular weight of 157.164 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H9F2N/c9-7-2-1-6 (3-4-11)8 (10)5-7/h1-2,5H,3-4,11H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Scientific Research Applications
Neurochemistry and Neurotoxicity of Psychoactive Substances
A review of the neurochemical effects and neurotoxicity of MDMA (Ecstasy) shows its impact on serotonin neurons, which could provide insight into the study of similar compounds (McKenna & Peroutka, 1990). This research area explores how psychoactive substances interact with the brain, potentially offering a framework for understanding the action mechanisms of related compounds.
Environmental Impact of Chemicals
Research on the environmental occurrence and remediation of emerging organohalides reviews the distribution and removal methods for new pollutants, such as DBDPE, SCCPs, and PFBA, highlighting the environmental persistence and challenges in managing these substances (He et al., 2021). Studies in this domain may indirectly relate to understanding the environmental behavior of various chemical compounds, including difluoro-methoxyphenyl derivatives.
Advances in Chemical Synthesis
The role of Lawesson's reagent in synthesizing macrocyclic natural products provides an example of employing specific reagents for constructing complex molecules, possibly including phenyl ethanamine derivatives (Larik et al., 2017). This type of research can offer insights into synthetic strategies that could be applicable to a wide range of compounds.
Sorption and Degradation of Herbicides
Studies on the sorption of 2,4-D and other phenoxy herbicides to various materials can provide information on how these substances interact with the environment, which could be relevant for understanding the behavior of structurally related compounds (Werner et al., 2012).
Fluorescent Chemosensors
The development of chemosensors based on specific molecular frameworks, such as 4-methyl-2,6-diformylphenol, illustrates the application of organic compounds in detecting various analytes (Roy, 2021). Research in this area might offer methods for creating sensors that could detect or interact with compounds like 2-(2,4-Difluoro-3-methoxyphenyl)ethanamine.
Safety and Hazards
properties
IUPAC Name |
2-(2,4-difluoro-3-methoxyphenyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F2NO/c1-13-9-7(10)3-2-6(4-5-12)8(9)11/h2-3H,4-5,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCUDVBBBWJLGNR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1F)CCN)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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